4-Methylesculetin
4-Methylesculetin
6,7-dihydroxy-4-methylcoumarin is a hydroxycoumarin that is 4-methylcuomarin which is substituted by hydroxy groups at positions 3 and 4. A hyaluronan synthesis inhibitor. It has also been used as a fluorescent sensor to monitor the consumption of a boronic acid in Suzuki coupling reactions; fluorescence is readily detectable by the naked eye using a standard 365 nm UV lamp. It has a role as a hyaluronan synthesis inhibitor, an antioxidant and an anti-inflammatory agent.
6, 7-Dihydroxy-4-methyl-2H-chromen-2-one, also known as DHMC-6, 7 or 6, 7-dihydroxy-4-methylcoumarin, belongs to the class of organic compounds known as 6, 7-dihydroxycoumarins. These are coumarins bearing two hydroxyl groups at positions 6 and 7 of the coumarin skeleton, respectively. 6, 7-Dihydroxy-4-methyl-2H-chromen-2-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Outside of the human body, 6, 7-dihydroxy-4-methyl-2H-chromen-2-one can be found in dill. This makes 6, 7-dihydroxy-4-methyl-2H-chromen-2-one a potential biomarker for the consumption of this food product.
6, 7-Dihydroxy-4-methyl-2H-chromen-2-one, also known as DHMC-6, 7 or 6, 7-dihydroxy-4-methylcoumarin, belongs to the class of organic compounds known as 6, 7-dihydroxycoumarins. These are coumarins bearing two hydroxyl groups at positions 6 and 7 of the coumarin skeleton, respectively. 6, 7-Dihydroxy-4-methyl-2H-chromen-2-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Outside of the human body, 6, 7-dihydroxy-4-methyl-2H-chromen-2-one can be found in dill. This makes 6, 7-dihydroxy-4-methyl-2H-chromen-2-one a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
529-84-0
VCID:
VC0191872
InChI:
InChI=1S/C10H8O4/c1-5-2-10(13)14-9-4-8(12)7(11)3-6(5)9/h2-4,11-12H,1H3
SMILES:
Molecular Formula:
C10H8O4
Molecular Weight:
192.17 g/mol
4-Methylesculetin
CAS No.: 529-84-0
Natural Products
VCID: VC0191872
Molecular Formula: C10H8O4
Molecular Weight: 192.17 g/mol
| CAS No. | 529-84-0 |
|---|---|
| Product Name | 4-Methylesculetin |
| Molecular Formula | C10H8O4 |
| Molecular Weight | 192.17 g/mol |
| IUPAC Name | 6,7-dihydroxy-4-methylchromen-2-one |
| Standard InChI | InChI=1S/C10H8O4/c1-5-2-10(13)14-9-4-8(12)7(11)3-6(5)9/h2-4,11-12H,1H3 |
| Standard InChIKey | KVOJTUXGYQVLAJ-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=O)OC2=CC(=C(C=C12)O)O |
| Melting Point | 275.0 °C |
| Description | 6,7-dihydroxy-4-methylcoumarin is a hydroxycoumarin that is 4-methylcuomarin which is substituted by hydroxy groups at positions 3 and 4. A hyaluronan synthesis inhibitor. It has also been used as a fluorescent sensor to monitor the consumption of a boronic acid in Suzuki coupling reactions; fluorescence is readily detectable by the naked eye using a standard 365 nm UV lamp. It has a role as a hyaluronan synthesis inhibitor, an antioxidant and an anti-inflammatory agent. 6, 7-Dihydroxy-4-methyl-2H-chromen-2-one, also known as DHMC-6, 7 or 6, 7-dihydroxy-4-methylcoumarin, belongs to the class of organic compounds known as 6, 7-dihydroxycoumarins. These are coumarins bearing two hydroxyl groups at positions 6 and 7 of the coumarin skeleton, respectively. 6, 7-Dihydroxy-4-methyl-2H-chromen-2-one is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Outside of the human body, 6, 7-dihydroxy-4-methyl-2H-chromen-2-one can be found in dill. This makes 6, 7-dihydroxy-4-methyl-2H-chromen-2-one a potential biomarker for the consumption of this food product. |
| Synonyms | 6,7-dihydroxy-4-methylcoumarin DHMC-6,7 |
| PubChem Compound | 5319502 |
| Last Modified | Nov 11 2021 |
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